N1-(2-chlorophenyl)-N2-(4-methylpiperazin-1-yl)oxalamide

Specification

• CAS No.: 920359-36-0
• Molecular Formula: C13H17ClN4O2
• Molecular Weight: 296.76
• IUPAC Name: N-(2-chlorophenyl)-N'-(4-methylpiperazin-1-yl)oxamide
• Standard InChI: InChI=1S/C13H17ClN4O2/c1-17-6-8-18(9-7-17)16-13(20)12(19)15-11-5-3-2-4-10(11)14/h2-5H,6-9H2,1H3,(H,15,19)(H,16,20)
• Standard InChI Key: FVPKZXOMCBUNEB-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)NC(=O)C(=O)NC2=CC=CC=C2Cl

Introduction

Synthesis

The synthesis of oxalamides generally involves the reaction of an amine with an oxalyl chloride or similar reagents. For compounds like N1-(4-ethylphenyl)-N2-(4-methylpiperazin-1-yl)oxalamide, the synthesis typically involves:

• Reaction Conditions: Solvents such as dichloromethane or tetrahydrofuran are commonly used. Temperature control is crucial to prevent side reactions.

• Industrial Methods: Continuous flow reactors may be employed to enhance efficiency and scalability.

Biological Activities

Oxalamides are noted for their diverse biological activities, including antimicrobial, antitumor, and neurological effects. For example, N1-(2-chlorobenzyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide exhibits:

Biological Activity	Description
Antimicrobial Activity	Disrupts bacterial cell wall synthesis and inhibits protein synthesis.
Antitumor Properties	Inhibits tumor cell proliferation and induces apoptosis.
Neurological Effects	Potential neuroprotective properties, modulating neurotransmitter levels.

Research Findings and Applications

While specific research findings on N1-(2-chlorophenyl)-N2-(4-methylpiperazin-1-yl)oxalamide are not available, related compounds have shown promising results in medicinal chemistry. Oxalamides are being explored for their potential in treating various diseases due to their ability to interact with biological systems at multiple levels.